Cas no 306960-03-2 (4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-)
306960-03-2 structure
Product Name:4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
CAS No:306960-03-2
MF:C12H10N4
MW:210.23460149765
CID:300310
PubChem ID:18415391
Update Time:2025-04-19
4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-
- 3-(2,5-diaminophenyl)pyridine-4-carbonitrile
- SCHEMBL7085089
- 306960-03-2
-
- Inchi: 1S/C12H10N4/c13-6-8-3-4-16-7-11(8)10-5-9(14)1-2-12(10)15/h1-5,7H,14-15H2
- InChI Key: DWPAXCSRTAYHTK-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1C1C=NC=CC=1C#N)N
Computed Properties
- Exact Mass: 210.0907
- Monoisotopic Mass: 210.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- PSA: 88.72
4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
306960-03-2 (4-Pyridinecarbonitrile,3-(2,5-diaminophenyl)-) Related Products
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